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Cat. No.: B025135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Bromocresol green (BCG) is a triphenylmethane dye widely utilized as a pH indicator in

various analytical and biochemical applications, including acid-base titrations, microbiological

growth media, and DNA agarose gel electrophoresis.[1][2] Its distinct color change from yellow

in acidic conditions to blue in basic conditions provides a clear visual endpoint. This document

provides detailed protocols for the preparation of bromocresol green indicator solutions in

both aqueous and alcoholic systems, along with relevant physicochemical data to ensure

accurate and reproducible results in a laboratory setting.

Physicochemical Properties and pH Indicator
Characteristics
Bromocresol green operates effectively within a pH range of 3.8 to 5.4.[1][3][4][5] Below pH

3.8, the indicator solution is yellow, and above pH 5.4, it is blue.[1][3][4] A transitional green

color is observed between these pH values.[3][6] The underlying mechanism involves a

reversible acid-base reaction where the protonated form of the dye (yellow) and its

deprotonated, dianionic form (blue) dominate at different hydrogen ion concentrations.[3]

Table 1: Properties of Bromocresol Green
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Property Value Reference

IUPAC Name

2,6-dibromo-4-[7-(3,5-dibromo-

4-hydroxy-2-methyl-

phenyl)-9,9-dioxo-8-oxa-9λ⁶-

thiabicyclo[4.3.0]nona-1,3,5-

trien-7-yl]-3-methyl-phenol

Chemical Formula C₂₁H₁₄Br₄O₅S [1][3]

Molar Mass 698.01 g/mol [3][5]

Appearance Light yellow to purple solid [3]

Melting Point 225 °C [3][5]

pKa 4.90 [3]

pH Range 3.8 - 5.4 [3][4][5][7]

Color (Acidic) Yellow (below pH 3.8) [1][3][4]

Color (Transition) Green (pH 3.8 - 5.4) [3][6]

Color (Basic) Blue (above pH 5.4) [1][3][4]

Solubility

Sparingly soluble in water;

soluble in ethanol, diethyl

ether, and benzene.

[2][3]

Experimental Protocols
Two common preparations for bromocresol green indicator solution are a 0.1% solution in

alcohol and a 0.04% aqueous solution. The choice of solvent depends on the specific

application. The sodium salt of bromocresol green can also be used, which is more soluble in

water.[8][9]

2.1. Protocol for 0.1% (w/v) Bromocresol Green in Ethanol

This formulation is frequently used for titrations.

Materials:
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Bromocresol green powder

95% Ethyl alcohol (ethanol)

Volumetric flask (100 mL)

Analytical balance

Spatula

Weighing paper

Funnel

Procedure:

Weigh out 0.1 g of bromocresol green powder using an analytical balance.[1][2]

Transfer the powder to a 100 mL volumetric flask using a funnel.

Add approximately 75 mL of 95% ethyl alcohol to the flask.[1][2]

Swirl the flask gently to dissolve the powder completely. A magnetic stirrer can be used for

efficient mixing.

Once the solid is fully dissolved, bring the volume up to the 100 mL mark with 95% ethyl

alcohol.[1][2]

Stopper the flask and invert it several times to ensure a homogenous solution.

Label the flask with the solution name, concentration, and date of preparation.

2.2. Protocol for 0.04% (w/v) Aqueous Bromocresol Green Solution

This aqueous solution is suitable for various pH measurements and biological applications.

Materials:

Bromocresol green powder
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Deionized water

Volumetric flask (100 mL)

Analytical balance

Spatula

Weighing paper

Funnel

Procedure:

Weigh out 0.04 g of bromocresol green powder using an analytical balance.[1][3]

Transfer the powder to a 100 mL volumetric flask.

Add approximately 50 mL of deionized water to the flask.[1][3]

Agitate the solution to dissolve the powder. As bromocresol green is sparingly soluble in

water, this may require sonication or gentle heating.

After the powder is dissolved, dilute the solution to the 100 mL mark with deionized water.[1]

[3]

Stopper the flask and mix thoroughly.

Label the prepared solution appropriately.

2.3. Protocol for Bromocresol Green Indicator Solution using its Sodium Salt

For improved water solubility, the sodium salt of bromocresol green is recommended.

Materials:

Bromocresol green sodium salt

Deionized water
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0.1 M Sodium hydroxide (NaOH) solution

Ethanol (95%)

Volumetric flask (100 mL)

Analytical balance

Pipettes

Procedure:

Weigh 50 mg of bromocresol green.[10]

Dissolve it in 0.72 mL of 0.1 M sodium hydroxide and 20 mL of 95% ethanol.[10]

Once the solution is clear, add sufficient deionized water to bring the total volume to 100 mL.

[10]

Mix the solution thoroughly.

Workflow and Diagrams
The general workflow for preparing a bromocresol green indicator solution is straightforward

and involves accurate weighing, dissolving the solute, and diluting to the final volume.
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Preparation Start

Core Procedure

Finalization

Select Protocol
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Weigh Bromocresol Green Powder

Dissolve in Initial Solvent Volume

Dilute to Final Volume

Mix Thoroughly

Store and Label Solution
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Caption: Workflow for preparing bromocresol green indicator solution.

Safety Precautions
Wear appropriate personal protective equipment (PPE), including safety glasses and gloves,

when handling bromocresol green powder and solvents.
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Ethanol is a flammable liquid; therefore, keep it away from ignition sources.[11]

Handle bromocresol green powder in a well-ventilated area or a fume hood to avoid

inhalation.

Avoid contact with skin and eyes.[2] In case of contact, rinse thoroughly with water.

Applications
Acid-Base Titrations: Bromocresol green is an excellent indicator for the titration of strong

bases with weak acids, where the endpoint falls within its pH transition range.[3]

Microbiology: It is incorporated into culture media to monitor pH changes resulting from

microbial growth.[2]

DNA Gel Electrophoresis: It can be used as a tracking dye to monitor the progress of

electrophoresis.[1][3]

Clinical Diagnostics: It is used in the measurement of serum albumin concentration.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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